Cas no 918440-11-6 (1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-)

• Product Name: 1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
• CAS No: 918440-11-6
• MF: C₁₅H₁₃IN₂O
• MW: 364.180995702744
• CID: 775771
• PubChem ID: 71427108
• Update Time: 2025-04-19

1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-iodo-6-methyl-5-(phenylmethoxy)-
• 3-iodo-6-methyl-5-phenylmethoxy-2H-indazole
• 5-(Benzyloxy)-3-iodo-6-methyl-1H-indazole
• 5-(Benzyloxy)-3-iodo-6-methyl-2H-indazole
• TWOOAXXFFAQRSR-UHFFFAOYSA-N
• DTXSID60845858
• 918440-11-6
• SCHEMBL16874266

• Inchi： 1S/C15H13IN2O/c1-10-7-13-12(15(16)18-17-13)8-14(10)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： TWOOAXXFFAQRSR-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C(C)=CC2=NN1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 364.00726g/mol
• Monoisotopic Mass: 364.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.9Ų